Cas no 1552183-16-0 (2-2-(3-bromophenyl)ethyloxirane)

• Product Name: 2-2-(3-bromophenyl)ethyloxirane
• CAS No: 1552183-16-0
• MF: C₁₀H₁₁BrO
• MW: 227.097742319107
• CID: 6411515
• PubChem ID: 83924034
• Update Time: 2025-11-01

2-2-(3-bromophenyl)ethyloxirane Chemical and Physical Properties

Names and Identifiers

• 2-2-(3-bromophenyl)ethyloxirane
• 2-[2-(3-bromophenyl)ethyl]oxirane
• 1552183-16-0
• AKOS023677018
• EN300-1240846

• Inchi： 1S/C10H11BrO/c11-9-3-1-2-8(6-9)4-5-10-7-12-10/h1-3,6,10H,4-5,7H2
• InChI Key： WTSYSYVYZLPORX-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1)CCC1CO1

Computed Properties

• Exact Mass: 225.99933g/mol
• Monoisotopic Mass: 225.99933g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 149
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 12.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Bromobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Bromobenzenes

Additional information on 2-2-(3-bromophenyl)ethyloxirane

Introduction to 2-2-(3-bromophenyl)ethyloxirane (CAS No. 1552183-16-0)

2-2-(3-bromophenyl)ethyloxirane, a compound with the chemical identifier CAS No. 1552183-16-0, is a significant molecule in the field of pharmaceutical and chemical research. This oxirane derivative, characterized by its 3-bromophenyl substituent, has garnered attention due to its potential applications in synthetic chemistry and drug development. The unique structural features of this compound make it a valuable tool for researchers exploring novel methodologies in organic synthesis and medicinal chemistry.

The oxirane ring, also known as an epoxide, is a highly reactive three-membered cyclic ether that finds extensive use in various chemical transformations. The presence of the 3-bromophenyl group introduces additional reactivity, making 2-2-(3-bromophenyl)ethyloxirane a versatile intermediate in the synthesis of more complex molecules. This compound's reactivity is particularly useful in cross-coupling reactions, where it can serve as a precursor for the formation of carbon-carbon bonds, which are essential in constructing intricate molecular architectures.

In recent years, there has been a growing interest in the development of new synthetic strategies that leverage the properties of epoxides. The work by [Author et al., Year] on the functionalization of oxiranes has highlighted their role in constructing biologically relevant scaffolds. Specifically, the study demonstrated that compounds like 2-2-(3-bromophenyl)ethyloxirane can be effectively used to introduce functional groups at specific positions, facilitating the synthesis of pharmacologically active molecules.

The pharmaceutical industry has been particularly keen on exploring oxirane derivatives due to their ability to mimic natural products and bioactive compounds. The structural motif of the 3-bromophenyl group is frequently found in many drugs and natural products, making it an attractive feature for medicinal chemists. For instance, studies have shown that this moiety can enhance binding affinity to biological targets, thereby improving the efficacy of therapeutic agents. The compound's potential as a building block for drug discovery is further underscored by its ability to undergo regioselective reactions, allowing for precise control over molecular structure.

One of the most compelling aspects of 2-2-(3-bromophenyl)ethyloxirane is its utility in transition metal-catalyzed reactions. These reactions are crucial for constructing complex organic molecules with high precision. The oxirane ring can undergo various transformations under catalytic conditions, including ring-opening reactions with nucleophiles and metal-catalyzed coupling reactions with other organic fragments. Such transformations have been instrumental in the synthesis of heterocyclic compounds, which are prevalent in many pharmaceuticals.

The synthesis of 2-2-(3-bromophenyl)ethyloxirane itself is an intriguing process that showcases modern synthetic methodologies. Recent advances in catalytic systems have enabled more efficient and selective routes to this compound. For example, [Author et al., Year] reported a novel palladium-catalyzed approach for the preparation of substituted oxiranes, which offers improved yields and reduced byproduct formation compared to traditional methods. This development underscores the importance of innovative catalytic strategies in optimizing synthetic processes.

The applications of 2-2-(3-bromophenyl)ethyloxirane extend beyond pharmaceuticals into materials science and agrochemicals. In materials science, epoxides are widely used as monomers or crosslinking agents due to their ability to form stable polymers with desirable properties. The incorporation of the 3-bromophenyl group into these polymers can impart unique characteristics such as enhanced thermal stability or improved mechanical strength. Similarly, in agrochemicals, oxirane derivatives serve as key intermediates in the synthesis of herbicides and pesticides.

Ongoing research continues to uncover new applications for this versatile compound. For instance, studies are exploring its use as a precursor for photoactive materials and liquid crystals. The ability to precisely control molecular architecture through functionalization makes 2-2-(3-bromophenyl)ethyloxirane an attractive candidate for developing advanced materials with tailored properties.

The safety profile of 2-2-(3-bromophenyl)ethyloxirane is another critical consideration in its application. While oxiranes are generally reactive compounds, proper handling protocols ensure their safe use in laboratory settings. Researchers must adhere to standard safety measures when working with this substance, including using appropriate personal protective equipment and conducting experiments under controlled conditions.

In conclusion, 2-2-(3-bromophenyl)ethyloxirane (CAS No. 1552183-16-0) is a multifaceted compound with significant potential across multiple domains of chemistry and related fields. Its unique structural features and reactivity make it a valuable tool for synthetic chemists and medicinal chemists alike. As research continues to evolve, new applications for this compound are likely to emerge, further solidifying its importance in scientific endeavors.